2-Chloro-5-iodo-4-nitroimidazole

• IUPAC Name: 2-chloro-4-iodo-5-nitro-1H-imidazole
• InChI: InChI=1S/C3HClIN3O2/c4-3-6-1(5)2(7-3)8(9)10/h(H,6,7)
• InChI Key: RAVBVVIJZMOIGN-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(N=C(N1)Cl)I)[N+](=O)[O-]
• Molecular Formula: C3HClIN3O2
• DSSTOX Substance ID: DTXSID80461711
• Molecular Weight: 273.42 g/mol
• CAS RN: 683276-67-7

Description

2-Chloro-5-iodo-4-nitroimidazole is a derivative of 4-Nitroimidazole. It is a light yellow solid and is used in the preparation of antitubercular nitroimidazoles. It has potential use as radiosensitizers of hypoxic cells.

Synthesis Analysis

The synthesis of imidazoles, including 2-Chloro-5-iodo-4-nitroimidazole, has seen recent advances. The methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring. The bonds constructed during the formation of the imidazole are emphasized.

Chemical Reactions Analysis

The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

2-Chloro-5-iodo-4-nitroimidazole is a light yellow solid. It has a molecular weight of 147.52. It is stored under inert gas (nitrogen or Argon) at 2-8°C. It is slightly soluble in DMSO and Methanol when sonicated.

Mechanism of Action

While the specific mechanism of action for 2-Chloro-5-iodo-4-nitroimidazole is not available, it is known that nitroimidazole derivatives have been successfully used against neglected tropical protozoan diseases. The reductive bioactivation and generation of reactive intermediates are assumed to be responsible for the overall effect.

Safety and Hazards

While specific safety data for 2-Chloro-5-iodo-4-nitroimidazole is not available, similar compounds like 5-Chloro-1-methyl-4-nitroimidazole are considered hazardous. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Recent advances in the synthesis of imidazoles highlight the potential for future research and development. The use of 5-nitroimidazole derivatives against neglected tropical protozoan diseases shows promise. Future research will likely focus on reducing systemic toxicity and improving patient tolerance to drug side effects.